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Compound of Interest

Compound Name: 1-(2-Chlorobenzoyl)pyrrolidine

CAS No.: 70657-66-8

Cat. No.: B2976824

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of (2-Chlorophenyl)(pyrrolidin-1-

yl)methanone, a molecule of interest in medicinal chemistry and organic synthesis. This

document delves into its molecular structure, nomenclature, synthesis, and physicochemical

properties, offering field-proven insights and detailed methodologies for its preparation and

characterization.

Molecular Structure and Nomenclature
(2-Chlorophenyl)(pyrrolidin-1-yl)methanone is a tertiary amide consisting of a 2-chlorobenzoyl

group attached to the nitrogen atom of a pyrrolidine ring.

Molecular Formula: C₁₁H₁₂ClNO[1][2]

Molecular Weight: 209.67 g/mol [1][2]
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IUPAC Name: (2-Chlorophenyl)(pyrrolidin-1-yl)methanone[1]

CAS Number: 70657-66-8[1][2]

Synonyms: 1-(2-Chlorobenzoyl)pyrrolidine[1][2]

Structural Elucidation
The molecule's architecture is defined by the planar 2-chlorophenyl ring and the saturated, five-

membered pyrrolidine ring, linked by a carbonyl bridge. The chlorine atom at the ortho position

of the phenyl ring introduces steric and electronic effects that influence the molecule's

conformation and reactivity. The amide bond exhibits partial double bond character, leading to

restricted rotation around the C-N bond. This can result in the presence of cis and trans

rotamers in solution, which can be observed using dynamic NMR techniques.[3]

Caption: 2D Molecular Structure of (2-Chlorophenyl)(pyrrolidin-1-yl)methanone

Synthesis and Purification
The primary and most direct route to synthesize (2-Chlorophenyl)(pyrrolidin-1-yl)methanone is

through the acylation of pyrrolidine with 2-chlorobenzoyl chloride. This is a classic Schotten-

Baumann reaction, typically carried out in the presence of a base to neutralize the hydrochloric

acid byproduct.

Synthesis of the Precursor: 2-Chlorobenzoyl Chloride
The necessary precursor, 2-chlorobenzoyl chloride, can be readily synthesized from 2-

chlorobenzoic acid. A common and effective method involves the use of thionyl chloride

(SOCl₂).[1][4]

Reaction: 2-Cl-C₆H₄COOH + SOCl₂ → 2-Cl-C₆H₄COCl + SO₂ + HCl

2-Chlorobenzoic Acid

Reflux in
inert solvent

Thionyl Chloride (SOCl₂)

2-Chlorobenzoyl Chloride

SO₂ (g) + HCl (g)
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Caption: Synthesis pathway for 2-Chlorobenzoyl Chloride.

Experimental Protocol:

To a round-bottom flask equipped with a reflux condenser and a gas outlet, add 2-

chlorobenzoic acid (1 equivalent).

Add an excess of thionyl chloride (SOCl₂) (e.g., 2-3 equivalents), which can also serve as

the solvent. Alternatively, an inert solvent like toluene can be used.[4]

Gently heat the mixture to reflux. The reaction progress can be monitored by the cessation of

gas evolution (SO₂ and HCl).

After the reaction is complete (typically 1-3 hours), remove the excess thionyl chloride by

distillation.

Purify the resulting 2-chlorobenzoyl chloride by vacuum distillation to obtain a clear, colorless

to pale yellow liquid.[1]

Synthesis of (2-Chlorophenyl)(pyrrolidin-1-yl)methanone
Reaction: 2-Cl-C₆H₄COCl + C₄H₉N → (2-Cl-C₆H₄)(C₄H₈N)CO + HCl

2-Chlorobenzoyl Chloride

Base (e.g., Et₃N) in
DCM or THF

Pyrrolidine

(2-Chlorophenyl)(pyrrolidin-1-yl)methanone

Triethylammonium
Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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